3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole
Overview
Description
3-(Chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole (CMCO) is an organic compound with a wide range of applications in scientific research. It is a versatile compound that can be used to synthesize a variety of other compounds, and it has been used in a range of studies to examine the biochemical and physiological effects of various drugs and other compounds.
Scientific Research Applications
3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole has been used in a wide range of scientific research applications. It has been used as a reagent for the synthesis of other compounds, as a substrate for enzyme assays, and as a model compound for studying the effects of drugs and other compounds on biochemical and physiological processes. It has also been used to study the mechanism of action of drugs and other compounds, as well as to study their effects on cellular and molecular processes.
Mechanism of Action
The mechanism of action of 3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole is not fully understood. However, it is believed to act as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. It is also believed to act as an agonist of the serotonin receptor 5-HT2A, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole are not fully understood. However, it has been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. It has also been shown to act as an agonist of the serotonin receptor 5-HT2A, which is involved in the regulation of mood and behavior. In addition, studies have shown that 3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole can modulate the activity of the enzyme tyrosine hydroxylase, which is involved in the synthesis of dopamine and other neurotransmitters.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole in laboratory experiments is its versatility. It can be used to synthesize a variety of other compounds, and it can be used to study the effects of drugs and other compounds on biochemical and physiological processes. Additionally, it is relatively easy to synthesize, and it is relatively inexpensive compared to other compounds. However, there are some limitations to using 3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole in laboratory experiments. It has been shown to be toxic to some cell lines, and it can be difficult to isolate and purify.
Future Directions
There are a variety of potential future directions for the use of 3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole in scientific research. It could be used to study the mechanism of action of drugs and other compounds, as well as to study their effects on cellular and molecular processes. Additionally, it could be used to synthesize a variety of other compounds, and it could be used to examine the biochemical and physiological effects of various drugs and other compounds. Finally, it could be used to study the effects of drugs and other compounds on the nervous system, as well as to study the effects of drugs and other compounds on the immune system.
Synthesis Methods
3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole can be synthesized using a variety of methods. One of the most common methods involves the reaction of 4-chlorophenol and chloroacetaldehyde in an acidic medium. This reaction yields a mixture of 3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole and 3-(chloromethyl)-4-(4-chlorophenyl)-1,2-thiazole. The two compounds can then be separated using column chromatography. Other methods of synthesis have also been developed, such as the reaction of 4-chlorophenol and aqueous formaldehyde in the presence of an acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole involves the reaction of 4-chlorobenzoyl chloride with 2-amino-2-methyl-1-propanol to form 4-(4-chlorophenyl)-2-methyl-2-propanol. This intermediate is then reacted with phosgene to form 4-(4-chlorophenyl)-2-methyl-2-propanoyl chloride, which is then reacted with 2-amino-4-chlorophenol to form 4-(4-chlorophenyl)-2-methyl-2-propanoyl-2-amino-4-chlorophenol. Finally, this intermediate is reacted with glyoxal to form 3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole.", "Starting Materials": [ "4-chlorobenzoyl chloride", "2-amino-2-methyl-1-propanol", "phosgene", "2-amino-4-chlorophenol", "glyoxal" ], "Reaction": [ "4-chlorobenzoyl chloride + 2-amino-2-methyl-1-propanol → 4-(4-chlorophenyl)-2-methyl-2-propanol", "4-(4-chlorophenyl)-2-methyl-2-propanol + phosgene → 4-(4-chlorophenyl)-2-methyl-2-propanoyl chloride", "4-(4-chlorophenyl)-2-methyl-2-propanoyl chloride + 2-amino-4-chlorophenol → 4-(4-chlorophenyl)-2-methyl-2-propanoyl-2-amino-4-chlorophenol", "4-(4-chlorophenyl)-2-methyl-2-propanoyl-2-amino-4-chlorophenol + glyoxal → 3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole" ] } | |
CAS RN |
2408965-25-1 |
Product Name |
3-(chloromethyl)-4-(4-chlorophenyl)-1,2-oxazole |
Molecular Formula |
C10H7Cl2NO |
Molecular Weight |
228.1 |
Purity |
95 |
Origin of Product |
United States |
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